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Compound of Interest

Compound Name: 2-Phthalimidoethanesulfonamide

Cat. No.: B1211333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The strategic amalgamation of sulfonamide and phthalimide pharmacophores has given rise to

a compelling class of hybrid molecules with a broad spectrum of biological activities. This

technical guide provides an in-depth overview of the core biological activities of these hybrids,

focusing on their anticancer, anti-inflammatory, antimicrobial, and enzyme inhibitory properties.

Quantitative data are summarized for comparative analysis, and detailed experimental

protocols for key assays are provided. Furthermore, signaling pathways and experimental

workflows are visualized using Graphviz to offer a clear conceptual understanding.

Anticancer Activity
Sulfonamide-phthalimide hybrids have emerged as promising candidates in oncology,

demonstrating cytotoxic effects against a variety of cancer cell lines. Their mechanisms of

action often involve the modulation of key signaling pathways implicated in cancer cell

proliferation, survival, and metastasis.
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Compound/Hy
brid Class

Cancer Cell
Line

Activity Metric Value Reference

Naphthalene-

sulfonamide

hybrids

MCF-7 (Breast) IC50

3.01 µM (for

STAT3

phosphorylation

inhibition)

[1]

Sulfonamide-

dithiocarbamate

hybrids

UM-UC-3

(Bladder)
IC50 0.9 µM

RT-112 (Bladder) IC50 0.7 µM

RT4 (Bladder) IC50 1.9 µM

T24 (Bladder) IC50 2.6 µM

2,5-

Dichlorothiophen

e-3-sulfonamide

HeLa (Cervical) GI50 7.2 ± 1.12 µM [2]

MDA-MB231

(Breast)
GI50 4.62 ± 0.13 µM [2]

MCF-7 (Breast) GI50 7.13 ± 0.13 µM [2]

Signaling Pathways in Anticancer Activity
IL-6/JAK2/STAT3 Signaling Pathway Inhibition:

Certain naphthalene-sulfonamide hybrids have been shown to inhibit the IL-6/JAK2/STAT3

signaling pathway, a critical regulator of cancer cell proliferation and survival. The proposed

mechanism involves the inhibition of STAT3 phosphorylation, a key step in the activation of this

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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